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Compound of Interest

Compound Name: Tribromomethylphenylsulfone

Cat. No.: B101507 Get Quote

Technical Support Center:
Tribromomethylphenylsulfone
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling, storage, and

use of Tribromomethylphenylsulfone (CAS No. 17025-47-7). Please consult this guide for

troubleshooting common experimental issues and for answers to frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is Tribromomethylphenylsulfone and what are its primary hazards?

A1: Tribromomethylphenylsulfone is a white to off-white crystalline powder.[1][2] It is

primarily classified as an irritant. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), it causes skin irritation, serious eye irritation, and may

cause respiratory irritation.[3][4]

Q2: What are the recommended storage conditions for Tribromomethylphenylsulfone?

A2: Tribromomethylphenylsulfone should be stored in a cool, dry, well-ventilated area away

from incompatible substances.[5] The container should be kept tightly closed.[5] It is

recommended to store it at room temperature.[6][7]
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Q3: What personal protective equipment (PPE) should be worn when handling

Tribromomethylphenylsulfone?

A3: When handling Tribromomethylphenylsulfone, appropriate personal protective

equipment should be worn to minimize exposure. This includes:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[8][9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[8]

Skin and Body Protection: A laboratory coat and, if there is a risk of splashing, an impervious

apron.[8]

Respiratory Protection: In a well-ventilated area, such as a fume hood, a NIOSH-approved

respirator with an appropriate dust filter should be used to prevent inhalation of the powder.

[8]

Q4: What should I do in case of accidental exposure to Tribromomethylphenylsulfone?

A4: Immediate action is crucial in case of accidental exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[9][10]

Skin Contact: Promptly wash the contaminated skin with soap and water.[10] Remove any

contaminated clothing. If irritation continues after washing, seek medical attention.[10]

Inhalation: Move the exposed individual to fresh air at once. If breathing has stopped,

perform artificial respiration. Keep the person warm and at rest, and get medical attention as

soon as possible.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]

Q5: How should I clean up a spill of Tribromomethylphenylsulfone?

A5: For a minor spill, you can carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[5] Ensure you are wearing the
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appropriate PPE during cleanup. For larger spills, or if you are unsure, evacuate the area and

seek assistance from trained emergency personnel.

Quantitative Data Summary
Property Value Source

CAS Number 17025-47-7 [1][2]

Molecular Formula C₇H₅Br₃O₂S [1][11]

Molecular Weight 392.89 g/mol [1][11]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 145-147 °C [12]

Storage Temperature Room Temperature [6][7]

Hazard Classification GHS Hazard Statement Source

Skin Corrosion/Irritation H315: Causes skin irritation [3][4]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[3][4]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
[3]

Troubleshooting Guides
Synthesis of Tribromomethylphenylsulfone
Issue: Low Yield of Product

Possible Cause: Incomplete reaction.

Troubleshooting Tip: Ensure all reagents are fresh and of high purity. Check the reaction

time and temperature to ensure they are optimal for the specific synthetic route. One

synthetic method involves the oxidative bromination of 2-(4-chlorophenylthio)acetic acid
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with sodium hypobromite, which can be a lengthy process (e.g., 80 hours).[3] Ensure the

reaction is allowed to proceed to completion.

Possible Cause: Side reactions.

Troubleshooting Tip: During the reduction of a nitro-substituted

Tribromomethylphenylsulfone derivative, debromination can occur as a side reaction,

leading to a lower yield of the desired product.[6] Using a milder reducing agent or

carefully controlling the reaction conditions (e.g., temperature) may help to minimize this.

Possible Cause: Mechanical loss during workup.

Troubleshooting Tip: The product is a solid.[1][2] Ensure complete precipitation before

filtration. Wash the precipitate with a minimal amount of cold solvent to avoid dissolving

the product.

Issue: Difficulty in Product Purification

Possible Cause: Presence of unreacted starting materials or byproducts.

Troubleshooting Tip: Recrystallization is a common method for purifying solid organic

compounds.[7] Experiment with different solvent systems to find one that effectively

separates your product from impurities. Common solvents for recrystallization of similar

compounds include ethanol and 2-propanol.[7]

Possible Cause: Oily product that is difficult to crystallize.

Troubleshooting Tip: Try triturating the oily product with a non-polar solvent like hexane to

induce solidification. Seeding the solution with a small crystal of the pure product can also

initiate crystallization.

Experimental Protocols
Synthesis of 4-Chlorophenyl Tribromomethyl Sulfone
This protocol is adapted from a literature procedure for the synthesis of a similar compound

and should be performed by a qualified chemist in a well-ventilated fume hood with appropriate

personal protective equipment.[3]
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Materials:

4-chlorothiophenol

Sodium hydroxide

Chloroacetic acid

Sodium hypobromite solution

Appropriate solvents (e.g., water, ethanol)

Procedure:

Synthesis of 2-(4-chlorophenylthio)acetic acid:

React 4-chlorothiophenol with sodium chloroacetate (which can be prepared in situ from

chloroacetic acid and sodium hydroxide).[3]

Oxidative Bromination:

Treat the resulting 2-(4-chlorophenylthio)acetic acid with a sodium hypobromite solution.[3]

This reaction may require an extended period (e.g., up to 80 hours) to go to completion.[3]

Isolation and Purification:

After the reaction is complete, the solid product can be isolated by filtration.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol.
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Workflow for Handling a Tribromomethylphenylsulfone Spill
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Caption: Workflow for handling a chemical spill of Tribromomethylphenylsulfone.
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Decision Tree for Proper Storage of Tribromomethylphenylsulfone

Receiving Tribromomethylphenylsulfone
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Caption: Decision-making process for the proper storage of Tribromomethylphenylsulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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